1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole

• Molecular Formula: C13H12F3N3O2S
• Molecular Weight: 331.32 g/mol
• IUPAC Name: 1-ethyl-2-methyl-4-nitro-5-[3-(trifluoromethyl)phenyl]sulfanylimidazole
• InChI: InChI=1S/C13H12F3N3O2S/c1-3-18-8(2)17-11(19(20)21)12(18)22-10-6-4-5-9(7-10)13(14,15)16/h4-7H,3H2,1-2H3
• InChI Key: IVPKACNUCQZKNV-UHFFFAOYSA-N
• SMILES: CCN1C(=NC(=C1SC2=CC=CC(=C2)C(F)(F)F)[N+](=O)[O-])C

Description

1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound belongs to the class of imidazole derivatives, which are widely used in medicinal chemistry, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth and Alzheimer's disease progression. It also interacts with DNA and RNA and induces oxidative stress, leading to apoptosis.
Biochemical and Physiological Effects:
1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole has been shown to have various biochemical and physiological effects. In cancer cells, it inhibits the activity of matrix metalloproteinases (MMPs) and reduces the expression of vascular endothelial growth factor (VEGF), leading to the inhibition of angiogenesis. It also induces the expression of pro-apoptotic proteins such as Bax and reduces the expression of anti-apoptotic proteins such as Bcl-2. In Alzheimer's disease, it inhibits the activity of acetylcholinesterase and reduces the accumulation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for the study of 1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole. One potential direction is to investigate its potential as a therapeutic agent for other diseases such as Parkinson's disease and multiple sclerosis. Another direction is to study its mechanism of action in more detail and identify its molecular targets. Furthermore, the development of novel synthetic methods for this compound and its derivatives could lead to the discovery of new drugs with improved properties.

Synthesis Methods

The synthesis of 1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole involves the reaction of 2-methyl-1-nitroimidazole with 3-(trifluoromethyl)benzenethiol in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as ethanol or acetonitrile at a moderate temperature. The product is obtained after purification by column chromatography or recrystallization.

Scientific Research Applications

1-ethyl-4-nitro-2-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-imidazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, this compound has also been studied for its potential use in the treatment of Alzheimer's disease. It acts as an acetylcholinesterase inhibitor and reduces the accumulation of beta-amyloid plaques in the brain.